[1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-phenyltriazol-4-yl]-piperidin-1-ylmethanone

• IUPAC Name: [1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyltriazol-4-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C16H17N7O2/c17-14-15(20-25-19-14)23-13(11-7-3-1-4-8-11)12(18-21-23)16(24)22-9-5-2-6-10-22/h1,3-4,7-8H,2,5-6,9-10H2,(H2,17,19)
• InChI Key: MTDIDDQOSSALOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(N(N=N2)C3=NON=C3N)C4=CC=CC=C4
• Molecular Formula: C16H17N7O2
• DSSTOX Substance ID: DTXSID90350642
• Molecular Weight: 339.35 g/mol
• CAS RN: 312275-03-9

Description

1,2,5-Oxadiazoles and 1,3,4-oxadiazoles are heterocyclic compounds that contain an oxadiazole ring, which is a five-membered ring with two carbon atoms, one oxygen atom, and two nitrogen atoms. These compounds are of interest in the fields of medicinal and pharmaceutical chemistry due to their broad range of chemical and biological properties.

Synthesis Analysis

The general experimental procedure for the synthesis of 1,2,4-oxadiazoles involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole.

Molecular Structure Analysis

The molecular structures of these compounds are typically characterized by 1H and 13C NMR, MS, and IR spectroscopy.

Chemical Reactions Analysis

The mechanism for the formation of 2,5-disubstituted 1,3,4-oxadiazole involves the reaction of an acid hydrazide with a carboxylic acid to form a hydrazide derivative, which then reacts with phosphorus oxychloride to form the 1,3,4-oxadiazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds, such as melting point and IR spectra, are typically determined through experimental methods.

Safety And Hazards

While specific safety and hazard information for your compound is not available, it’s important to note that all chemical compounds should be handled with appropriate safety precautions. Some oxadiazole derivatives have been found to exhibit low impact sensitivities.

Future Directions

The field of oxadiazole research is active and ongoing, with many researchers exploring the synthesis of new oxadiazole derivatives and their potential applications in various areas, including medicinal chemistry.